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Molidustat Efficacy vs. Placebo in NDD-CKD Patients

Mean Difference (MD) vs. 95% Confidence

Outcome Measure P-value
Placebo Interval (CI)

Change in Hb from baseline +1.47 gldL [1] [2] 1.18t01.75 <

(AHDb) 0.00001

Change in hepcidin from -20.66 [1] [2] -31.67 to -9.66 0.0002

baseline (Ahepcidin)

Change in ferritin from baseline -90.01 [1] -134.77 t0 -45.25 <
(Aferritin) 0.00001

Key Experimental Data and Trial Designs

The quantitative data in the table above primarily comes from a 2024 systematic review and meta-analysis
that pooled results from six RCTs with a total of 2,025 participants [1] [2]. The findings are consistent with

earlier phase 2b trials.
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e Patient Population: The analyzed studies focused on adult CKD patients diagnosed with renal
anemia who were not on dialysis (NDD-CKD) and were often ESA-naive [1] [3].

¢ Intervention & Comparator: In the included trials, molidustat was administered orally at fixed or
titrated doses (e.g., 25, 50, or 75 mg once daily) and compared against a placebo or standard
erythropoiesis-stimulating agents (ESAs) [1] [3].

e Primary Endpoint: The primary efficacy endpoint in these trials was typically the mean change in
hemoglobin levels from baseline to the end of the treatment period (often 16 weeks) [3].

e Key Secondary Endpoints: These included changes in iron metabolism parameters, such as
hepcidin, ferritin, iron, transferrin saturation (TSAT), and total iron-binding capacity (TIBC) [1] [3].

Mechanism of Action: HIF Stabilization

Molidustat is a hypoxia-inducible factor prolyl hydroxylase inhibitor (HIF-PHI). Its mechanism of action,

which explains its efficacy in raising hemoglobin, is illustrated below.
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Diagram: Molidustat inhibits HIF-PH enzymes, stabilizing HIF-a and promoting erythropoietin production
and iron availability [4] [5].

This mechanism leads to multiple beneficial effects for treating anemia:

e Stimulation of Endogenous EPO: Molidustat promotes the body's own production of erythropoietin
in a physiologic manner [5].
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e Improved Iron Utilization: By reducing hepcidin levels, molidustat enhances iron absorption and
mobilization from body stores, making more iron available for red blood cell production [1] [4]. This is
reflected in the decreased ferritin and hepcidin levels observed in the clinical data.

Key Takeaways for Researchers

e Efficacy in NDD-CKD: The data robustly shows that molidustat is highly effective at increasing
hemoglobin levels in NDD-CKD patients compared to placebo [1] [2].

¢ Dual Action: Its efficacy stems from a unique dual mechanism: stimulating erythropoietin production
while simultaneously improving iron availability [4] [5].

o Safety Profile: The same meta-analysis concluded that molidustat did not show a significant
increase in severe adverse events, death, or cardio-related adverse events compared to ESAs [1] [2],
making it a promising therapeutic alternative.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. The efficacy and safety of molidustat for anemia in dialysis ... [pmc.ncbi.nim.nih.gov]

2. The efficacy and safety of molidustat for anemia in dialysis- ... [pubmed.ncbi.nim.nih.gov]
3. Effects of Molidustat in the Treatment of Anemia in CKD [journals.lww.com]

4. Molidustat - an overview | ScienceDirect Topics [sciencedirect.com]

5. Hypoxia-inducible factor-prolyl hydroxylase inhibitors in... [journals.lww.com]

To cite this document: Smolecule. [Molidustat hemoglobin response versus placebo in clinical trials].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b548066#molidustat-hemoglobin-response-versus-placebo-in-

clinical-trials]
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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